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Compound of Interest

Compound Name: Methyl piperazine-1-carboxylate

Cat. No.: B041395 Get Quote

An In-depth Technical Guide to Methyl
piperazine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and analysis of Methyl piperazine-1-carboxylate. It is intended to be a

valuable resource for professionals in the fields of chemical research and drug development.

Core Physical and Chemical Properties
Methyl piperazine-1-carboxylate is a versatile chemical intermediate, primarily utilized in the

synthesis of a wide range of pharmaceutical compounds.[1] Its bifunctional nature, possessing

both a secondary amine and a methyl carbamate, allows for diverse chemical modifications.
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Property Value Source

IUPAC Name
methyl piperazine-1-

carboxylate
PubChem

Synonyms

1-

(Methoxycarbonyl)piperazine,

Methyl 1-

piperazinecarboxylate, N-

Methoxycarbonylpiperazine

Pharmaffiliates[2]

CAS Number 50606-31-0 ChemScene[3]

Molecular Formula C₆H₁₂N₂O₂ ChemScene[3]

Molecular Weight 144.17 g/mol PubChem[4]

SMILES COC(=O)N1CCNCC1 CymitQuimica[1]

InChI Key
ZPJZSEHCMJYUPI-

UHFFFAOYSA-N

FINETECH INDUSTRY

LIMITED[5]

Physicochemical Data
Property Value Source

Appearance
Colorless to pale yellow liquid

or solid
CymitQuimica[1]

Density 1.099 g/cm³ Alfa Chemistry[6]

Topological Polar Surface Area 41.57 Å² ChemScene[3]

logP -0.342 ChemScene[3]

Hydrogen Bond Donors 1 ChemScene[3]

Hydrogen Bond Acceptors 3 ChemScene[3]

Rotatable Bonds 0 ChemScene[3]

Storage Temperature 2-8°C, protect from light
ChemScene[3],

Pharmaffiliates[2]
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Synthesis and Experimental Protocols
The synthesis of Methyl piperazine-1-carboxylate can be achieved through several routes. A

common and straightforward method involves the selective N-acylation of piperazine.

General Synthesis Protocol: N-acylation of Piperazine
This protocol describes a general method for the synthesis of Methyl piperazine-1-
carboxylate from piperazine and methyl chloroformate.

Reaction Scheme:

Piperazine

Reaction MixtureMethyl Chloroformate

Base (e.g., Triethylamine)
in Solvent (e.g., DCM)

Neutralizes HCl

Methyl piperazine-1-carboxylate

Work-up &
Purification

Triethylamine Hydrochloride

Click to download full resolution via product page

General synthesis of Methyl piperazine-1-carboxylate.

Materials:

Piperazine

Methyl chloroformate

Anhydrous dichloromethane (DCM)

Triethylamine (TEA) or another suitable base

Saturated aqueous sodium bicarbonate solution
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Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and equipment (round-bottom flask, dropping funnel,

magnetic stirrer, etc.)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve piperazine (1.0 equivalent) in anhydrous dichloromethane. Cool the solution to 0°C

using an ice bath.

Addition of Base: Add triethylamine (1.1 equivalents) to the stirred solution.

Acylation: Slowly add a solution of methyl chloroformate (1.0 equivalent) in anhydrous

dichloromethane to the reaction mixture via a dropping funnel. Maintain the temperature at

0°C during the addition.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for several hours (the reaction progress can be monitored by Thin

Layer Chromatography).

Work-up:

Quench the reaction by adding water.

Separate the organic layer.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution

and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter and concentrate the organic layer under reduced pressure to obtain the crude

product.
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Purification: The crude Methyl piperazine-1-carboxylate can be purified by vacuum

distillation or column chromatography on silica gel.

Analytical Methods
The purity and identity of Methyl piperazine-1-carboxylate can be determined using standard

analytical techniques.

Chromatographic Methods
Gas Chromatography (GC): A GC method can be developed for the quantitative analysis of

Methyl piperazine-1-carboxylate and related impurities. A typical method would utilize a

capillary column (e.g., DB-17) with a flame ionization detector (FID). The oven temperature

program would be optimized to achieve good separation of the components.[7][8]

High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a suitable

method for the analysis of Methyl piperazine-1-carboxylate, especially after derivatization

to introduce a chromophore for enhanced sensitivity.[9] A reversed-phase C18 column with a

mobile phase consisting of a mixture of acetonitrile and water or a suitable buffer is

commonly employed.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for the structural elucidation and confirmation of Methyl piperazine-1-carboxylate.

The spectra will show characteristic peaks corresponding to the methyl ester, and the

methylene protons of the piperazine ring.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of

the compound. Electron ionization (EI) or electrospray ionization (ESI) are common

techniques.

Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic absorption bands for the

C=O stretching of the carbamate group and N-H stretching of the secondary amine.
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A typical analytical workflow for Methyl piperazine-1-carboxylate.

Role in Drug Development
Methyl piperazine-1-carboxylate is not typically used as an active pharmaceutical ingredient

(API) itself. Instead, it serves as a crucial building block in the synthesis of more complex drug

molecules. The piperazine moiety is a common scaffold in medicinal chemistry, known to impart

favorable pharmacokinetic properties.

The secondary amine of Methyl piperazine-1-carboxylate provides a reactive site for the

introduction of various substituents, allowing for the exploration of structure-activity

relationships (SAR) in drug discovery programs. Piperazine derivatives have shown a wide

range of biological activities, including anti-infective, anti-carcinogenic, and anxiolytic

properties.[10]
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Methyl piperazine-1-carboxylate as a key intermediate in API synthesis.

Safety and Handling
Methyl piperazine-1-carboxylate should be handled with appropriate safety precautions in a

well-ventilated laboratory. It is advisable to wear personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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